Cas no 2343-99-9 (methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride)

• Product Name: methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride
• CAS No: 2343-99-9
• MF: C₄H₇ClF₅N
• MW: 199.550097703934
• CID: 4642382
• Update Time: 2025-11-02

methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride

• Inchi： 1S/C4H6F5N.ClH/c1-10-2-3(5,6)4(7,8)9;/h10H,2H2,1H3;1H
• InChI Key： UJYABZGJUPADQG-UHFFFAOYSA-N
• SMILES： C(F)(F)(CNC)C(F)(F)F.Cl

Additional information on methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride

Exploring Methyl(2,2,3,3,3-pentafluoropropyl)amine Hydrochloride (CAS No. 2343-99-9): Properties, Applications, and Market Insights

Methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride (CAS No. 2343-99-9) is a fluorinated amine derivative with significant potential in various industrial and research applications. This compound, characterized by its unique pentafluoropropyl group, has garnered attention due to its chemical stability and versatility. In this article, we delve into its properties, applications, and emerging trends, addressing common queries such as "What is methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride used for?" and "How does the pentafluoropropyl group enhance chemical performance?".

The molecular structure of methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride includes a methylamine group bonded to a pentafluoropropyl chain, with a hydrochloride salt form ensuring stability. This configuration contributes to its solubility in polar solvents and reactivity in organic synthesis. Researchers often highlight its role as an intermediate in the production of specialty chemicals, particularly in pharmaceuticals and agrochemicals. The fluorine atoms in the pentafluoropropyl moiety enhance lipophilicity, making it valuable for designing compounds with improved bioavailability.

One of the most searched questions about this compound is "What are the applications of methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride in pharmaceuticals?". Studies suggest its utility in drug development, where fluorinated compounds are prized for their metabolic stability and membrane permeability. For instance, it may serve as a building block for fluoroalkylated active pharmaceutical ingredients (APIs), addressing challenges in drug delivery and efficacy. Additionally, its use in agrochemical formulations has been explored, leveraging the fluorine effect to enhance pesticide performance.

The industrial demand for methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride is rising, driven by advancements in green chemistry and sustainable synthesis. A trending topic in this context is "How can fluorinated amines reduce environmental impact?". Innovations in catalytic processes and solvent-free reactions are optimizing the production of this compound, aligning with global sustainability goals. Companies are also investigating its potential in high-performance materials, such as fluoropolymers, which are critical in electronics and coatings.

From a market perspective, CAS No. 2343-99-9 is gaining traction in regions with robust chemical manufacturing sectors, including North America and Asia-Pacific. Analysts note its growing role in specialty chemicals and custom synthesis, catering to niche applications. Frequently asked questions like "Where can I source high-purity methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride?" reflect the compound's commercial relevance. Suppliers emphasize stringent quality control to meet research and industrial standards.

In conclusion, methyl(2,2,3,3,3-pentafluoropropyl)amine hydrochloride (CAS No. 2343-99-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, while its synthesis aligns with sustainable practices. By addressing key queries and trends, this article aims to provide a comprehensive resource for researchers and industry professionals exploring this versatile compound.